Cas no 835629-18-0 (Benzenamine, 2-iodo-5-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-)

• Product name: Benzenamine, 2-iodo-5-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-
• CAS No: 835629-18-0
• MF: C₁₃H₂₀NO₄I
• MW: 381.2062
• CID: 669074
• PubChem ID: 71415061

Benzenamine, 2-iodo-5-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-iodo-5-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-
• 2-iodo-5-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]aniline
• 2-IODO-5-{2-[2-(2-METHOXYETHOXY)ETHOXY]ETHOXY}ANILINE
• 835629-18-0
• DTXSID00834483
• 2-Iodo-5-(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)aniline

• Inchi： InChI=1S/C13H20INO4/c1-16-4-5-17-6-7-18-8-9-19-11-2-3-12(14)13(15)10-11/h2-3,10H,4-9,15H2,1H3
• InChI Key： NKDWEWFRKFTLJT-UHFFFAOYSA-N
• SMILES： COCCOCCOCCOC1=CC(=C(C=C1)I)N

Computed Properties

• Exact Mass: 381.04371g/mol
• Monoisotopic Mass: 381.04371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.9Ų